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Compound of Interest

Compound Name: ER ligand-6

Cat. No.: B15620076

Application Notes and Protocols: ER Ligand-6

For Researchers, Scientists, and Drug Development Professionals

Introduction

ER ligand-6 is a high-affinity ligand for the Estrogen Receptor (ER), designed for use in
Proteolysis Targeting Chimera (PROTAC) technology. As a key component of PROTAC ER
Degrader-14 (HY-170340), ER ligand-6 serves as the warhead that specifically binds to the
estrogen receptor, initiating its degradation. PROTACSs are bifunctional molecules that recruit a
target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent
degradation of the target protein by the proteasome. This approach offers a powerful tool for
studying the consequences of ER depletion and holds therapeutic potential for ER-dependent
diseases, such as certain types of breast cancer.

These application notes provide detailed protocols for the preparation, storage, and application
of ER ligand-6 in common cell-based assays.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of ER ligand-6 is provided in the table
below.
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Property Value

Molecular Formula C29H32FNOa4
Molecular Weight 477.57 g/mol
CAS Number 2504914-79-6
Appearance Crystalline solid
Solubility Soluble in DMSO

Storage Conditions:

Proper storage of ER ligand-6 is critical to maintain its stability and activity. The following
storage conditions are recommended based on general laboratory best practices for similar
compounds. For definitive storage instructions, always refer to the Certificate of Analysis
provided by the supplier.

Storage . .
Form Shelf Life (Typical) Notes
Temperature
Store in a tightly
) sealed container,
Solid Powder -20°C > 2 years ]
protected from light
and moisture.
Prepare in a suitable
solvent (e.g., DMSO),
Stock Solution -80°C Up to 6 months aliquot to avoid
repeated freeze-thaw
cycles.
For shorter-term
-20°C Up to 1 month

storage.

Preparation Protocols
Synthesis of ER Ligand-6
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The synthesis of ER ligand-6 is detailed in United States Patent US10800770B1, granted to
Accutar Biotechnology Inc.[1][2][3] The synthesis involves a multi-step process, and
researchers should refer to the full patent documentation for a comprehensive understanding of
the methodology, including all reactants, reaction conditions, and purification techniques. A
generalized workflow for the synthesis is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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